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Compound of Interest

Compound Name: 3,5-Difluoro-benzamidine

Cat. No.: B1306899

Essential Safety and Handling Guide for 3,5-
Difluoro-benzamidine

This guide provides immediate and essential safety, operational, and disposal information for
handling 3,5-Difluoro-benzamidine in a laboratory setting. The following procedures are
designed for researchers, scientists, and professionals in drug development to ensure personal
safety and environmental compliance.

Chemical Identifier: 3,5-Difluoro-benzamidine is commonly handled in its hydrochloride salt

form.
Identifier Value
Chemical Name 3,5-Difluoro-benzamidine hydrochloride
CAS Number 144797-68-2[1]
Molecular Formula C7HeF2N2-HCI[1]
Molecular Weight 192.6 g/mol [1]
Appearance White solid[1]

Hazard Identification and Safety Summary
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While a specific Safety Data Sheet (SDS) for 3,5-Difluoro-benzamidine is not readily
available, data from its hydrochloride salt and structurally similar compounds indicate the
following hazards.

Hazard Classification Description GHS Hazard Statement
Acute Oral Toxicity Harmful if swallowed. H302
Skin Corrosion/Irritation Causes skin irritation.[2] H315[2]

) o Causes serious eye irritation.
Serious Eye Damage/Irritation H319[2]

[2](3]

. . May cause respiratory
Respiratory Irritation T H335[2]
irritation.[2][3]

Signal Word: Warning

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 3,5-Difluoro-benzamidine. The following
table outlines the required PPE.

Protection Type Specific Recommendations

Wear chemical safety goggles or a face shield.

[4]

Eye and Face Protection

Wear a lab coat and chemical-resistant gloves
(e.g., nitrile).[4]

Skin Protection

Use in a well-ventilated area or with a fume

Respiratory Protection ] )
hood. Avoid breathing dust.[2][5]

Hand Protection Wash hands thoroughly after handling.[2]

Operational Plan: Step-by-Step Handling Protocol

e Preparation:
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o Ensure a safety shower and eyewash station are readily accessible.[4]

o Work within a designated area, such as a chemical fume hood, to minimize inhalation
exposure.[2]

o Assemble all necessary equipment and reagents before handling the compound.

e Handling:

o

Don the appropriate PPE as outlined in the table above.

[¢]

Avoid direct contact with the skin, eyes, and clothing.[5]

[¢]

Use dry, clean utensils for transferring the solid material to prevent contamination and dust
generation.

[¢]

Keep the container tightly closed when not in use.[2]

e In Case of Exposure:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.[5]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[2]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Disposal Plan

Proper disposal of 3,5-Difluoro-benzamidine and its contaminated materials is crucial to
prevent environmental harm.

e Waste Collection:
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o Treat all 3,5-Difluoro-benzamidine waste, including contaminated labware and PPE, as
hazardous chemical waste.[6]

o Collect solid waste in a clearly labeled, sealed, and compatible container.[2]

o Do not mix with other waste streams to avoid potentially hazardous reactions.

e Container Disposal:

o For empty containers, the first rinse must be collected and disposed of as hazardous
waste.[6]

o For containers of highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be
collected as hazardous waste.[6]

o After thorough rinsing, deface or remove the label before disposing of the container as
regular solid waste.[6]

» Final Disposal:

o Dispose of the collected hazardous waste through an authorized waste disposal company.

[4]
o Do not dispose of 3,5-Difluoro-benzamidine down the drain or in the regular trash.[6][7]

Experimental Workflow and Disposal Visualization

The following diagram illustrates the procedural flow for the safe handling and disposal of 3,5-
Difluoro-benzamidine.
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Handling and Disposal Workflow for 3,5-Difluoro-benzamidine

Operational Plan
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Caption: A workflow diagram for the safe handling and disposal of 3,5-Difluoro-benzamidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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